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Compound of Interest

Compound Name: Isopropyl cyclopropanecarboxylate

CAS No.: 6887-83-8

Cat. No.: B1583047

Get Quote

Executive Summary
Isopropyl cyclopropanecarboxylate (IPCPC) is a critical intermediate in the synthesis of

pyrethroid insecticides and various pharmaceutical scaffolds. Its structural integrity relies on the

unique electronic environment of the cyclopropane ring coupled with the steric bulk of the

isopropyl ester.

This guide provides a definitive reference for the NMR spectral analysis of IPCPC. Unlike

standard aliphatic esters, the cyclopropane ring introduces significant magnetic anisotropy,

resulting in high-field shifts for ring protons. This document details the specific chemical shifts,

coupling constants, and structural assignments required for rigorous quality control and

identification.

Structural Analysis & Assignment Logic
To accurately interpret the spectra, we must first map the magnetic environments of the

molecule. The cyclopropane ring acts as a magnetic shield for its own protons due to the ring

current (anisotropy), while the ester functionality deshields adjacent nuclei.
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Molecular Numbering Scheme
For the purpose of this guide, the following atom assignment is used:

C1: Cyclopropane Methine (attached to Carbonyl)

C2/C3: Cyclopropane Methylenes (Ring

)

C4: Carbonyl Carbon (

)

C5: Isopropyl Methine (

)

C6/C7: Isopropyl Methyls (

)

Visualization of Structural Logic
The following diagram illustrates the correlation between structural features and their expected

spectral signatures.
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Caption: Figure 1. Structural dissection of IPCPC linking functional moieties to their diagnostic

NMR signals.

Experimental Protocol
Reproducibility in NMR relies heavily on sample preparation. The following protocol ensures

optimal resolution and minimizes solvent artifacts.

Materials
Solvent: Chloroform-d (

), 99.8% D atom, containing 0.03% v/v TMS (Tetramethylsilane).

Tube: 5mm precision NMR tube (Wilmad 507-PP or equivalent).

Sample Mass: 10–20 mg (for 1H), 30–50 mg (for 13C).

Preparation Workflow
Weighing: Weigh the sample directly into a clean vial.

Dissolution: Add 0.6 mL of

. Vortex gently until the solution is homogenous.

Filtration: If any particulate is visible, filter through a glass wool plug into the NMR tube.

Equilibration: Allow the sample to reach the probe temperature (typically 298 K) for 5 minutes

before acquisition.

1H NMR Spectral Data (400 MHz, CDCl3)
The proton spectrum of IPCPC is characterized by the distinct isopropyl pattern and the

complex coupling of the cyclopropane ring.

Data Summary Table
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Assignment
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)
Notes

Isopropyl

Methine
5.00 Septet 1H 6.3

Deshielded

by Oxygen

Ring Methine

(

)

1.50 – 1.60 Multiplet 1H - to Carbonyl

Isopropyl

Methyls
1.23 Doublet 6H 6.3

Diagnostic

doublet

Ring

Methylene (

)

0.94 – 1.02 Multiplet 2H -
Complex

roofing

Ring

Methylene (

)

0.80 – 0.88 Multiplet 2H -
High field

region

Detailed Analysis
The Isopropyl Signature: The most reliable starting point for assignment is the septet at

. This signal arises from the methine proton of the isopropyl group, split by the six adjacent
methyl protons (

peaks). Its chemical shift is significantly downfield due to the electronegativity of the ester
oxygen.

Cyclopropane Anisotropy: The ring protons appear upfield (0.8 – 1.6 ppm). The proton alpha

to the carbonyl (

) is deshielded relative to the others, appearing around 1.55 ppm. The methylene protons (

) appear as two distinct multiplets due to the cis and trans relationships with
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, often displaying complex second-order coupling effects known as "roofing."

13C NMR Spectral Data (100 MHz, CDCl3)
The carbon spectrum provides confirmation of the ester carbonyl and the symmetry of the

isopropyl group.

Data Summary Table

Assignment
Shift (

, ppm)
Type Notes

Carbonyl (

)
174.5 Quaternary Typical ester shift

Isopropyl Methine (

)
67.3 CH

Deshielded by single-

bond Oxygen

Isopropyl Methyls (

)
21.9 Equivalent carbons

Ring Methine (

)
12.9 CH to Carbonyl

Ring Methylenes (

)
8.4

High field due to ring

strain

DEPT-135 Correlation
To distinguish between the ring methine and methylenes:

174.5: Invisible (Quaternary).

67.3: Positive phase (Up) - CH.

21.9: Positive phase (Up) - CH3.

12.9: Positive phase (Up) - CH.
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8.4: Negative phase (Down) - CH2.

Advanced Characterization Workflow
For complex mixtures where IPCPC is an intermediate, use this logic flow to confirm identity

against impurities.

Acquire 1H NMR

Is there a Septet
at ~5.0 ppm?

Are there multiplets
< 1.0 ppm?

Yes

Check for
Ethyl Ester Analog

No (Quartet?)

Confirmed:
Isopropyl Cyclopropanecarboxylate

Yes

Check for
Ring Opening/Linear Impurity

No
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Caption: Figure 2. Rapid identification logic flow for IPCPC verification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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